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Compound of Interest

Compound Name: Mixidine

Cat. No.: B1213034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on Mixidine (CAS RN: 27737-38-8) is limited. This

document summarizes the existing data and highlights areas where information is not currently

available in the public domain. Extensive searches for detailed experimental protocols, in-depth

mechanism of action, pharmacokinetics, and clinical trial data have yielded minimal specific

results for this compound.

Chemical Structure and Identifiers
Mixidine, systematically named N-[2-(3,4-dimethoxyphenyl)ethyl]-1-methylpyrrolidin-2-imine, is

a chemical compound with the molecular formula C15H22N2O2. It is registered under the CAS

number 27737-38-8.[1] The structure features a pyrrolidine ring attached to a dimethoxyphenyl

ethyl group via an imine linkage.
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Caption: Chemical structure of Mixidine.

Physicochemical Properties
Quantitative data on the physicochemical properties of Mixidine is sparse. The available

information is summarized in the table below.
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Property Value Source

Molecular Formula C15H22N2O2

Molecular Weight 262.35 g/mol [1]

IUPAC Name

N-[2-(3,4-

dimethoxyphenyl)ethyl]-1-

methylpyrrolidin-2-imine

[1]

CAS Number 27737-38-8 [1]

Stereochemistry Achiral

Mechanism of Action
Detailed studies elucidating the specific mechanism of action of Mixidine are not readily

available in the public scientific literature. However, Mixidine is mentioned in several patents

related to agonists of guanylate cyclase C (GC-C).[2][3][4] These patents suggest a potential

role for a broad class of compounds in the treatment of gastrointestinal disorders through the

activation of GC-C, which leads to an increase in intracellular cyclic guanosine monophosphate

(cGMP). This signaling pathway is known to be involved in regulating intestinal fluid and

electrolyte balance. It is important to note that these patents list numerous compounds, and

specific experimental data for Mixidine's activity as a GC-C agonist is not provided.

Pharmacokinetics
No specific pharmacokinetic data for Mixidine, including its absorption, distribution,

metabolism, and excretion (ADME) properties, could be identified in the reviewed literature.

Clinical Trials
There is no information available in the public domain regarding any clinical trials that have

been conducted with Mixidine.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological evaluation of

Mixidine are not described in the currently accessible scientific literature. While general

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Mixidine
https://pubchem.ncbi.nlm.nih.gov/compound/Mixidine
https://pubchem.ncbi.nlm.nih.gov/compound/Mixidine
https://www.benchchem.com/product/b1213034?utm_src=pdf-body
https://www.benchchem.com/product/b1213034?utm_src=pdf-body
https://patentimages.storage.googleapis.com/cd/44/b4/a29cb4c866777f/EP2810951A2.pdf
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20190904/patents/EP3241839NWB1/document.pdf
https://patents.google.com/patent/US9610321B2/en
https://www.benchchem.com/product/b1213034?utm_src=pdf-body
https://www.benchchem.com/product/b1213034?utm_src=pdf-body
https://www.benchchem.com/product/b1213034?utm_src=pdf-body
https://www.benchchem.com/product/b1213034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


synthetic methods for related pyrrolidine-containing compounds exist, specific procedures for

Mixidine are not published.[5][6][7]

Logical Relationships and Workflows
Due to the absence of detailed experimental studies, no specific signaling pathways or

experimental workflows for Mixidine can be visualized. A generalized workflow for the

investigation of a potential therapeutic compound is presented below.
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Caption: Generalized workflow for drug discovery and development.

Conclusion
Mixidine is a defined chemical entity with a known structure. However, there is a significant

lack of publicly available scientific data regarding its detailed physicochemical properties,
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mechanism of action, pharmacokinetics, and clinical evaluation. Its inclusion in patents related

to guanylate cyclase C agonists suggests a potential area of interest for its biological activity,

but this is not substantiated by published experimental evidence. Further research and

publication of data are necessary to provide a comprehensive understanding of Mixidine's

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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